Cas no 98490-67-6 (1-(3-Chloro-2-methylphenyl)urea)

• Product Name: 1-(3-Chloro-2-methylphenyl)urea
• CAS No: 98490-67-6
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 1025450
• PubChem ID: 11252403
• Update Time: 2025-04-23

1-(3-Chloro-2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-methylphenyl)urea
• CS-0315341
• AKOS000152303
• DTXSID20460122
• BS-4004
• A858541
• SCHEMBL8334831
• (3-CHLORO-2-METHYLPHENYL)UREA
• 3-chloro-2-methylphenylurea
• WLRTWKLFJILMSU-UHFFFAOYSA-N
• 98490-67-6
• Urea, (3-chloro-2-methylphenyl)-
• STL124158
• BBL004957

• MDL： MFCD00041318
• Inchi： 1S/C8H9ClN2O/c1-5-6(9)3-2-4-7(5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key： WLRTWKLFJILMSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(N)=O

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 277.5±33.0 °C at 760 mmHg
• Flash Point: 189.4±25.9 °C

1-(3-Chloro-2-methylphenyl)urea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-(3-Chloro-2-methylphenyl)urea

1-(3-Chloro-2-methylphenyl)urea (CAS No. 98490-67-6): A Comprehensive Technical Overview

1-(3-Chloro-2-methylphenyl)urea (CAS 98490-67-6) is a specialized urea derivative with significant importance in various chemical applications. This white to off-white crystalline powder has gained attention in recent years due to its unique structural properties and versatile applications. With a molecular formula of C₈H₉ClN₂O and molecular weight of 184.62 g/mol, this compound demonstrates excellent stability under standard conditions, making it valuable for multiple industrial uses.

The compound's chemical structure features a chloro-substituted phenyl ring attached to a urea functional group, which contributes to its distinctive properties. Recent studies have explored its potential as an intermediate in pharmaceutical synthesis, particularly in developing novel therapeutic agents. Researchers are particularly interested in its hydrogen bonding capabilities and molecular recognition properties, which are currently hot topics in medicinal chemistry and materials science.

In the agricultural sector, 1-(3-Chloro-2-methylphenyl)urea derivatives have shown promise as plant growth regulators. The compound's ability to influence cellular processes in plants without being classified as hazardous has made it a subject of numerous studies. Farmers and agricultural researchers frequently search for information about safe crop enhancement chemicals and eco-friendly plant growth modifiers, areas where this urea derivative shows potential applications.

The synthesis of CAS 98490-67-6 typically involves the reaction of 3-chloro-2-methylaniline with phosgene or its equivalents, followed by careful purification processes. Manufacturers emphasize the importance of controlling reaction conditions to achieve high purity levels, as this significantly impacts the compound's performance in downstream applications. Quality control parameters such as melting point (typically 145-148°C), solubility profile, and spectroscopic characteristics are critical for industrial users.

From a commercial perspective, the global market for specialty urea compounds like 1-(3-Chloro-2-methylphenyl)urea has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts note particular interest from Asia-Pacific regions, where research into novel chemical intermediates is expanding rapidly. The compound's patent status and manufacturing process optimization are common search queries among industry professionals.

Environmental considerations regarding chlorinated organic compounds have led to extensive studies on the biodegradation and ecological impact of 98490-67-6. Recent publications indicate that proper handling and disposal methods can minimize environmental risks, addressing concerns frequently raised by regulatory bodies and environmental scientists. The compound's environmental fate and toxicity profile remain important research topics in green chemistry discussions.

Analytical characterization of 1-(3-Chloro-2-methylphenyl)urea typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are crucial for quality assurance in production and for research purposes. The compound's distinctive spectral fingerprints and chromatographic behavior are valuable identification markers, information highly sought after by analytical chemists and quality control specialists.

Storage and handling recommendations for CAS 98490-67-6 emphasize standard laboratory precautions. The compound should be kept in tightly sealed containers, protected from moisture and extreme temperatures. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the powder form to prevent inhalation or contact with eyes and skin.

Future research directions for 1-(3-Chloro-2-methylphenyl)urea include exploring its potential in material science applications, particularly in the development of molecularly imprinted polymers and supramolecular architectures. These cutting-edge applications align with current trends in nanotechnology and smart materials, making the compound relevant to contemporary materials research. Scientists frequently investigate urea-based functional materials and chlorophenyl derivatives for advanced technological applications.

In conclusion, 1-(3-Chloro-2-methylphenyl)urea (CAS 98490-67-6) represents an important chemical building block with diverse applications across multiple industries. Its balanced properties of stability and reactivity, combined with growing research interest, position it as a valuable compound in modern chemistry. As scientific understanding of its potential continues to expand, this urea derivative is likely to find even broader utility in pharmaceutical development, agricultural science, and advanced materials research.